5-Sulfosalicylic acid hydrate
Overview
Description
5-Sulfosalicylic acid is strongly acidic in nature. It exists in various hydrated forms such as dihydrate, dideuterate, trihydrate, and pentahydrate . It acts as a ligand and forms various coordination complexes . It forms a complex with theophylline and is used for reducing and fixation of proteins in agarose and polyacrylamide gels .
Synthesis Analysis
5-Sulfosalicylic acid hydrate can be used in the synthesis of hydrated complexes with benzotriazole, N, N′ -dimethylpiperazine, and N -methylpiperazine for the study of hydrogen bonding in supramolecular crystal structure . It has been used as an organocatalyst for one-pot synthesis of 2H-indazolo [2,1-b]phthalazine-triones .Molecular Structure Analysis
The crystal structure of 5-Sulfosalicylic acid has been investigated by X-ray photoelectron spectroscopy (XPS) . It forms 1:1 proton-transfer compounds with the ortho-substituted monocyclic heteroaromatic Lewis bases .Chemical Reactions Analysis
5-Sulfosalicylic acid is a strong acid capable of protonating water . It forms a new theophylline complex . It has been used as a spray reagent for the detection of amino acids on TLC plates .Physical And Chemical Properties Analysis
5-Sulfosalicylic acid is a solid at 20°C . It is a strong acid capable of protonating water .Scientific Research Applications
Protein Electrophoresis
5-Sulfosalicylic acid hydrate: is used as a fixing solution in protein electrophoresis . This technique separates and analyzes proteins based on their size and charge. The compound helps stabilize and immobilize proteins, which is crucial for accurate analysis.
Metal Chelation
In industrial applications, 5-Sulfosalicylic acid hydrate acts as a metal chelating agent . It forms complexes with metal ions, aiding in their removal from solutions or binding them for specific chemical processes.
Organic Synthesis
This compound finds its use in organic synthesis, where it contributes to the preparation of surface-active agents, organic catalysts, and grease additives .
Metal Detection
5-Sulfosalicylic acid hydrate: is employed in the detection of metals in solutions and solid-state samples . Its effectiveness in identifying and quantifying metal ions makes it a valuable tool in research.
HPLC Analysis
A reversed-phase HPLC (High-Performance Liquid Chromatography) method utilizes 5-Sulfosalicylic acid hydrate for detecting short-chain coenzyme A esters in tissue samples .
Protein Precipitation
Before HPLC analysis, 5-Sulfosalicylic acid hydrate is used for protein precipitation of plasma samples . This step is preparative and essential for subsequent chromatographic analysis.
Surfactant and Lubricating Grease Additive
The compound acts as a surfactant and lubricating grease additive, altering the properties of surfaces to aid in various industrial processes .
Urine Protein Content Determination
In medical diagnostics, 5-Sulfosalicylic acid hydrate is used in urine tests to determine the protein content, which can be indicative of various health conditions .
Mechanism of Action
Target of Action
The primary target of 5-Sulfosalicylic acid hydrate is proteins . It plays a vital role in the reduction and fixation of proteins in agarose and polyacrylamide gels .
Mode of Action
5-Sulfosalicylic acid hydrate is a strong acid capable of protonating water . It forms new complexes with benzotriazole, N, N′-dimethylpiperazine, and N-methylpiperazine for the study of hydrogen bonding in supramolecular crystal structure .
Biochemical Pathways
5-Sulfosalicylic acid hydrate affects the protein structure and function by causing the precipitation of dissolved proteins . The degree of turbidity measures this precipitation .
Pharmacokinetics
Its solubility in water is known to be 1271 g/L at 20 °C , which could influence its bioavailability.
Result of Action
The action of 5-Sulfosalicylic acid hydrate results in the precipitation of proteins, which can be measured by the degree of turbidity . This precipitation is used in urine tests to determine urine protein content .
Safety and Hazards
Future Directions
5-Sulfosalicylic acid hydrate can be used in the synthesis of hydrated complexes with benzotriazole, N, N′ -dimethylpiperazine, and N -methylpiperazine for the study of hydrogen bonding in supramolecular crystal structure . It has potential applications in the synthesis of drug-like organic molecules .
properties
IUPAC Name |
2-hydroxy-5-sulfobenzoic acid;hydrate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6O6S.H2O/c8-6-2-1-4(14(11,12)13)3-5(6)7(9)10;/h1-3,8H,(H,9,10)(H,11,12,13);1H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PAUDQWJTTVPGHZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1S(=O)(=O)O)C(=O)O)O.O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8O7S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80349828 |
Source
|
| Record name | 5-Sulfosalicylic acid hydrate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80349828 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Sulfosalicylic acid hydrate | |
CAS RN |
304851-84-1 |
Source
|
| Record name | 5-Sulfosalicylic acid hydrate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80349828 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-Sulphosalicylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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